Cas no 946219-72-3 (N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine is a multifunctional compound exhibiting unique pharmacophoric properties. Its pyrimidine and benzodioxole rings confer potent binding affinity and selectivity for various biological targets, making it a promising candidate for drug discovery. The inclusion of a pyrrolidin-1-yl moiety enhances its flexibility, facilitating interactions with diverse receptors. This compound's structural complexity and diverse pharmacophores position it as a valuable tool for researchers in medicinal chemistry and drug development.
N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine structure
946219-72-3 structure
Product Name:N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
CAS No:946219-72-3
MF:C22H20N6O2
MW:400.433203697205
CID:5854970
PubChem ID:17016790
Update Time:2025-10-17

N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-(1,3-benzodioxol-5-yl)-1-phenyl-6-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-4-amine
    • F2090-0830
    • N-(1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • 946219-72-3
    • N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • AKOS002331723
    • HMS3527C01
    • CCG-286521
    • N-(benzo[d][1,3]dioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
    • N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
    • Inchi: 1S/C22H20N6O2/c1-2-6-16(7-3-1)28-21-17(13-23-28)20(25-22(26-21)27-10-4-5-11-27)24-15-8-9-18-19(12-15)30-14-29-18/h1-3,6-9,12-13H,4-5,10-11,14H2,(H,24,25,26)
    • InChI Key: QNDLOUUOOXPVLX-UHFFFAOYSA-N
    • SMILES: C1(N2CCCC2)=NC(NC2=CC=C3OCOC3=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

  • Exact Mass: 400.16477390g/mol
  • Monoisotopic Mass: 400.16477390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 77.3Ų

N-(2H-1,3-benzodioxol-5-yl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Pricemore >>

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